Cas no 1804725-70-9 (2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804725-70-9
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4833285
• Update Time: 2025-06-13

2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4F5NO3/c9-7(10)6-5(17-8(11,12)13)1-4(16)3(2-15)14-6/h1-2,7,16H
• InChI Key： ZLCZNOQTJMMHPM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C=O)N=1)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

Introduction to 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804725-70-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde, identified by the CAS number 1804725-70-9, is a structurally complex and highly functionalized heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications. The presence of multiple fluorinated substituents, hydroxyl groups, and aldehyde functionalities in its molecular framework endows it with unique chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The difluoromethyl group, a key feature of this compound, is particularly noteworthy due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, the strategic incorporation of fluorine atoms into drug candidates has become a cornerstone of modern medicinal chemistry, driven by their ability to fine-tune physicochemical properties and biological efficacy. The trifluoromethoxy substituent further contributes to the compound's complexity, offering additional opportunities for structural diversification and functionalization. These features collectively position 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde as a promising building block for the synthesis of next-generation therapeutics.

The aldehyde functionality at the 6-position of the pyridine ring serves as a versatile handle for further chemical modifications, enabling the facile introduction of various pharmacophoric elements through condensation reactions, oxidation processes, or nucleophilic additions. This reactivity is particularly useful in the context of drug discovery, where rapid and efficient derivatization is often required to explore large chemical spaces. Moreover, the hydroxyl group at the 5-position introduces polarity and hydrogen bonding potential, which can be exploited to optimize solubility, cell permeability, and target interactions.

Recent advancements in computational chemistry and machine learning have further highlighted the potential of this compound as a lead candidate. High-throughput virtual screening (HTVS) studies have demonstrated its binding affinity to several biologically relevant targets, including enzymes and receptors implicated in cancer, inflammation, and infectious diseases. For instance, computational modeling has suggested that derivatives of 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde may interact with kinases such as Janus kinases (JAKs) and tyrosine kinases (TYKs), which are known to play critical roles in signal transduction pathways associated with chronic inflammatory disorders.

In parallel, experimental investigations have begun to uncover the mechanistic basis of its biological activity. In vitro assays have revealed that certain analogs exhibit inhibitory effects on enzymes like cyclooxygenase-2 (COX-2), a key mediator of pain and inflammation. The structural motif shared by 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde and these active derivatives suggests that modifications at the pyridine core can fine-tune potency while minimizing off-target effects. This aligns with broader trends in drug discovery where structure-based design is used to optimize selectivity.

The role of fluorinated compounds in medicinal chemistry has been extensively documented in recent literature. A seminal study published in *Nature Reviews Drug Discovery* highlighted how fluorine atoms can alter electronic distributions within molecules, thereby influencing binding modes to protein targets. The difluoromethyl group in particular has been shown to enhance lipophilicity while maintaining metabolic stability—a critical balance for oral bioavailability. Similarly, the trifluoromethoxy group contributes to electron-withdrawing effects that can strengthen interactions with hydrogen bond donors or acceptors at binding sites.

Emerging research also suggests that this compound may find utility in probing signaling pathways associated with neurodegenerative diseases. Preliminary data indicate that derivatives thereof can modulate the activity of enzymes such as monoamine oxidase (MAO), which are implicated in disorders like Parkinson's disease. The ability to fine-tune pharmacological profiles through structural modifications offers a pathway toward developing disease-modifying therapies rather than merely symptomatic treatments.

The synthetic accessibility of 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde further enhances its appeal as a research tool and lead compound. Advances in transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of its pyridine scaffold from commercially available precursors. Additionally, modern fluorination techniques allow for precise introduction or modification of fluorinated substituents under mild conditions—reducing side reactions while maintaining high yields.

Future directions for this compound may include exploring its potential as an intermediate for radiolabeled probes used in positron emission tomography (PET) imaging. The combination of metabolic stability conferred by fluorinated groups with high molecular affinity makes it an ideal candidate for developing probes that target specific biological pathways with high sensitivity. Such applications could accelerate preclinical testing by providing non-invasive visualization of disease biomarkers.

In conclusion,2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde represents a structurally intriguing molecule with broad applicability across chemical biology and medicinal chemistry research programs. Its unique combination of fluorinated substituents,hydroxyl group,and aldehyde functionality positions it as a versatile scaffold for generating novel therapeutics targeting diverse diseases—including cancer,inflammatory disorders,and neurodegenerative conditions where unmet medical needs remain significant challenges.